Cas no 100370-51-2 (2-Furancarboxylic acid,2-(1-piperidinyl)ethyl ester, hydrochloride (1:1))

• Product Name: 2-Furancarboxylic acid,2-(1-piperidinyl)ethyl ester, hydrochloride (1:1)
• CAS No: 100370-51-2
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• CID: 194105
• PubChem ID: 3063277
• Update Time: 2025-04-19

2-Furancarboxylic acid,2-(1-piperidinyl)ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,2-(1-piperidinyl)ethyl ester, hydrochloride (1:1)
• 2-Furoic acid, 2-piperidinoethyl ester, hydrochloride
• 2-piperidin-1-ylethyl furan-2-carboxylate,hydrochloride
• DTXSID70143236
• 100370-51-2

• Inchi： 1S/C12H17NO3.ClH/c14-12(11-5-4-9-15-11)16-10-8-13-6-2-1-3-7-13;/h4-5,9H,1-3,6-8,10H2;1H
• InChI Key： RVYCSMLFVHLIBB-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1=CC=CO1)=O)CCN1CCCCC1

Computed Properties

• Exact Mass: 259.09764
• Monoisotopic Mass: 259.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Boiling Point: 326°C at 760 mmHg
• Flash Point: 151°C
• PSA: 42.68
• LogP: 2.66220